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Compound of Interest

Compound Name: PACAP (1-38), human, ovine, rat

Cat. No.: B13828911 Get Quote

Application Note and Protocol

Audience: Researchers, scientists, and drug development professionals.

Introduction
Pituitary Adenylate Cyclase-Activating Polypeptide (PACAP) is a pleiotropic neuropeptide with

two bioactive forms, PACAP (1-38) and PACAP (1-27). PACAP (1-38) is the predominant form

and is a potent activator of adenylate cyclase.[1][2] It plays a crucial role in various

physiological processes, including neurotransmission, neuroprotection, and metabolic

regulation. Accurate and consistent preparation of PACAP (1-38) stock solutions is critical for

obtaining reliable and reproducible results in preclinical experiments. This document provides a

detailed protocol for the preparation, storage, and handling of PACAP (1-38) stock solutions.

Quantitative Data Summary
A summary of the key quantitative data for human, ovine, and rat PACAP (1-38) is presented in

the table below. This information is essential for accurate calculations and solution preparation.
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Parameter Value Source(s)

Molecular Weight ~4534 g/mol [1][3][4][5][6]

Appearance Lyophilized white powder [7]

Solubility
Soluble in sterile water (up to

0.90 mg/mL)
[3][6]

Purity (typical) ≥95% (HPLC) [3][5][6]

Storage (lyophilized) -20°C or -80°C [3][4][7]

Storage (stock solution)
-20°C (up to 1 month) or -80°C

(up to 6 months)
[4][8]

Experimental Protocol: Preparation of a 1 mM
PACAP (1-38) Stock Solution
This protocol describes the preparation of a 1 mM stock solution of PACAP (1-38). Adjust the

calculations accordingly for different desired concentrations.

Materials:

PACAP (1-38) lyophilized powder

Sterile, nuclease-free water

Sterile, low-protein binding microcentrifuge tubes

Calibrated micropipettes and sterile, low-retention pipette tips

Vortex mixer

Briefly, a benchtop centrifuge

Sterile syringe filters (0.22 µm pore size, low protein binding, e.g., PES)

Sterile syringes
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Procedure:

Pre-Reconstitution Handling:

Before opening, allow the vial of lyophilized PACAP (1-38) to equilibrate to room

temperature for at least 15-20 minutes. This prevents condensation from forming inside

the vial upon opening.

Briefly centrifuge the vial to ensure all the lyophilized powder is at the bottom.

Calculation of Required Solvent Volume:

Use the following formula to calculate the volume of sterile water needed to achieve a 1

mM stock solution:

Volume (µL) = (Mass of peptide (mg) / Molecular Weight ( g/mol )) * 1,000,000

Example Calculation: For 1 mg of PACAP (1-38) with a molecular weight of 4534 g/mol :

Volume (µL) = (1 mg / 4534 g/mol ) * 1,000,000 ≈ 220.5 µL

Reconstitution:

Under sterile conditions (e.g., in a laminar flow hood), carefully add the calculated volume

of sterile, nuclease-free water to the vial of PACAP (1-38).

Gently swirl or vortex the vial to dissolve the peptide completely. Avoid vigorous shaking to

prevent peptide aggregation or degradation.

Visually inspect the solution to ensure it is clear and free of particulates.

Sterile Filtration (Optional but Recommended):

To ensure the sterility of the stock solution, it is recommended to filter it through a 0.22 µm

sterile syringe filter.

Draw the reconstituted PACAP (1-38) solution into a sterile syringe.
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Attach a 0.22 µm sterile syringe filter to the syringe.

Carefully dispense the solution through the filter into a sterile, low-protein binding

microcentrifuge tube.

Aliquoting and Storage:

To avoid repeated freeze-thaw cycles, which can degrade the peptide, aliquot the stock

solution into single-use volumes in sterile, low-protein binding microcentrifuge tubes.

Label each aliquot clearly with the peptide name, concentration, and date of preparation.

Store the aliquots at -20°C for short-term storage (up to 1 month) or at -80°C for long-term

storage (up to 6 months).[4]

Quality Control:

Purity Check: The purity of the PACAP (1-38) should be confirmed by the supplier's

certificate of analysis (e.g., via HPLC).

Concentration Verification: For critical applications, the concentration of the stock solution

can be verified using methods such as amino acid analysis or UV-Vis spectroscopy, if the

peptide contains chromophoric residues.

Visual Inspection: Always visually inspect the stock solution for any signs of precipitation or

microbial growth before use.

Visualizations
Experimental Workflow
The following diagram illustrates the key steps in the preparation of PACAP (1-38) stock

solutions.
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Caption: Workflow for PACAP (1-38) Stock Solution Preparation.
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PACAP (1-38) Signaling Pathways
PACAP (1-38) exerts its effects by binding to G protein-coupled receptors, primarily the PAC1

receptor, leading to the activation of multiple intracellular signaling cascades.[9][10][11] The

diagram below provides a simplified overview of the major signaling pathways activated by

PACAP (1-38).
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Caption: Simplified PACAP (1-38) Signaling Pathways.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.
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Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem
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